1,3-dimethyl-2,4-dioxo-N-(thiophen-2-ylmethyl)pyrimidine-5-sulfonamide

• IUPAC Name: 1,3-dimethyl-2,4-dioxo-N-(thiophen-2-ylmethyl)pyrimidine-5-sulfonamide
• InChI: InChI=1S/C11H13N3O4S2/c1-13-7-9(10(15)14(2)11(13)16)20(17,18)12-6-8-4-3-5-19-8/h3-5,7,12H,6H2,1-2H3
• InChI Key: MHRSMAGOQPQTCC-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(C(=O)N(C1=O)C)S(=O)(=O)NCC2=CC=CS2
• Molecular Formula: C11H13N3O4S2
• Molecular Weight: 315.4 g/mol

Description

1,3-dimethyl-2,4-dioxo-N-(thiophen-2-ylmethyl)pyrimidine-5-sulfonamide, also known as DTPS, is a chemical compound that has gained attention in recent years due to its potential applications in scientific research. DTPS belongs to the pyrimidine sulfonamide family and is a derivative of the well-known drug, sulfadiazine. In

Scientific Research Applications

Synthesis and Antibacterial Evaluation

The exploration of heterocyclic compounds containing a sulfonamido moiety, like 1,3-dimethyl-2,4-dioxo-N-(thiophen-2-ylmethyl)pyrimidine-5-sulfonamide, has led to the synthesis of new compounds with potential antibacterial applications. These compounds, through various synthetic routes, have been evaluated for their antibacterial activities against common bacterial strains, showing promising results in some cases (Azab, Youssef, & El‐Bordany, 2013; Gadad, Mahajanshetti, Nimbalkar, & Raichurkar, 2000).

Discrimination of Thiophenols in Environmental Sciences

The development of fluorescent probes for the selective detection of thiophenols over aliphatic thiols has significant implications in chemical, biological, and environmental sciences. Compounds incorporating the sulfonamide group have been utilized in creating probes that offer high sensitivity and selectivity for thiophenols, demonstrating utility in monitoring water quality and in environmental sensing technologies (Wang, Han, Jia, Zhou, & Deng, 2012).

Antitumor and Antibacterial Agents Synthesis

Research into thiophene and N-substituted thieno[3,2-d]pyrimidine derivatives, related to the sulfonamide class, has shown these compounds to exhibit significant antitumor and antibacterial activities. This highlights the potential of sulfonamide derivatives in the development of new chemotherapeutic agents (Hafez, Alsalamah, & El-Gazzar, 2017).

Chemical Sensing and Environmental Monitoring

Compounds based on the sulfonamide structure have been instrumental in developing new chemical sensors with applications ranging from environmental monitoring to biological assays. Their unique reactivity and selectivity offer promising avenues for detecting various chemical species in complex matrices, thereby enhancing our ability to monitor environmental pollutants and bioactive compounds (Wang et al., 2012).